Cas no 874959-52-1 (4-bromo-1-(methoxymethyl)-2-nitrobenzene)

• Product Name: 4-bromo-1-(methoxymethyl)-2-nitrobenzene
• CAS No: 874959-52-1
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD27931088
• CID: 1898178
• PubChem ID: 59007107
• Update Time: 2025-04-21

4-bromo-1-(methoxymethyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-(methoxymethyl)-2-nitro-
• 4-bromo-1-(methoxymethyl)-2-nitrobenzene
• D87063
• 4-Bromo-1-[(methyloxy)methyl]-2-nitrobenzene
• EN300-8332930
• 874959-52-1
• Benzene,4-bromo-1-(methoxymethyl)-2-nitro-
• DB-426084
• NRZUZALUBHTYBA-UHFFFAOYSA-N
• SCHEMBL4804619

• MDL： MFCD27931088
• Inchi： 1S/C8H8BrNO3/c1-13-5-6-2-3-7(9)4-8(6)10(11)12/h2-4H,5H2,1H3
• InChI Key： NRZUZALUBHTYBA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(COC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.96876Da
• Monoisotopic Mass: 244.96876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų